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Compound of Interest

Compound Name: Sequoyitol

Cat. No.: B191853

CAS Number: 523-92-2[1][2]

This document provides a comprehensive overview of Sequoyitol (5-O-Methyl-myo-inositol), a
naturally occurring methylated inositol with significant potential in therapeutic applications,
particularly in the management of diabetes and related complications.

Physicochemical Properties

Sequoyitol is a water-soluble small molecule.[1] Its key physicochemical properties are
summarized in the table below.
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Property Value Reference
Molecular Formula C7H1406 [1112]
Molecular Weight 194.18 g/mol [1][2]
Melting Point 241-244°C
Boiling Point 317.2°C at 760 mmHg
Density 1.56 g/cm3
Flash Point 145.6°C
Vapor Pressure 3.28E-05 mmHg at 25°C
Solubility S?Iuble in DMS.O and pyridine;

slightly soluble in methanol.
Appearance Solid powder

Biological Activity and Mechanism of Action

Sequoyitol has demonstrated significant anti-diabetic effects in preclinical studies. It improves
hyperglycemia and glucose intolerance by targeting multiple cell types, including hepatocytes,
adipocytes, and pancreatic (-cells.[1]

Insulin Sensitizing Effects

Sequoyitol enhances insulin signaling in both liver and fat cells.[1] It promotes the
phosphorylation of Insulin Receptor Substrate-1 (IRS-1) and Akt, key downstream effectors in
the insulin signaling cascade.[1] This enhanced signaling leads to:

e Suppressed hepatic glucose production: Sequoyitol increases the ability of insulin to
suppress glucose output from primary hepatocytes.[1]

¢ Increased glucose uptake: It stimulates glucose uptake into primary adipocytes.[1]

Interestingly, Sequoyitol can also suppress glucose production in hepatocytes and stimulate
basal glucose uptake in adipocytes through an insulin-independent mechanism, suggesting it
may not solely rely on the Akt pathway for these effects.[1]
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Caption: Simplified Insulin Signaling Pathway Enhanced by Sequoyitol.

Protection of Pancreatic 3-Cells

Sequoyitol has shown protective effects on pancreatic [3-cells. It can shield INS-1 cells (a rat
B-cell line) from injury induced by streptozotocin or hydrogen peroxide.[1] In animal models of
streptozotocin-induced (3-cell deficiency, treatment with Sequoyitol led to increased plasma
insulin levels, suggesting a role in preserving or enhancing (-cell function.[1]

Amelioration of Diabetic Nephropathy

In a rat model of diabetic nephropathy, Sequoyitol administration for six weeks resulted in a
significant decrease in fasting blood glucose, blood urea nitrogen (BUN), and serum creatinine
levels, while increasing insulin levels.[3] The proposed mechanism involves:

o Antioxidant Activity: Sequoyitol treatment increased the total antioxidative capacity and
decreased levels of reactive oxygen species (ROS) and malondialdehyde (MDA).[3]
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e Regulation of TGF-31 Expression: The expression of transforming growth factor-beta 1
(TGF-B1), a key fibrotic factor, was decreased with Sequoyitol treatment.[3]
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Caption: Mechanism of Sequoyitol in Ameliorating Diabetic Nephropathy.

Experimental Protocols
Extraction and Analysis of Sequoyitol from Biological

Samples

The following provides a general workflow for the extraction and quantitative analysis of
Sequoyitol from plant or animal tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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